Cas no 140947-19-9 (Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester)

• Product Name: Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester
• CAS No: 140947-19-9
• MF: C₁₀H₁₀Cl₂O₄S
• MW: 297.155000209808
• CID: 1299776
• Update Time: 2024-08-04

Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester

• Inchi： 1S/C10H10Cl2O4S/c1-6(2)16-10(13)7-4-3-5-8(11)9(7)17(12,14)15/h3-6H,1-2H3
• InChI Key： PQLKOFRFKZVWBE-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(Cl)=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 295.9678

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 398.4±32.0 °C(Predicted)
• PSA: 60.44